Cas no 953754-27-3 (2-amino-2-(4-fluorophenyl)propanenitrile)
953754-27-3 structure
Product Name:2-amino-2-(4-fluorophenyl)propanenitrile
CAS No:953754-27-3
MF:C9H9FN2
MW:164.179565191269
CID:1012018
PubChem ID:16783921
Update Time:2025-04-20
2-amino-2-(4-fluorophenyl)propanenitrile Chemical and Physical Properties
Names and Identifiers
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- 2-amino-2-(4-fluorophenyl)propanenitrile
- AKOS000142035
- 953754-27-3
-
- MDL: MFCD09730646
- Inchi: 1S/C9H9FN2/c1-9(12,6-11)7-2-4-8(10)5-3-7/h2-5H,12H2,1H3
- InChI Key: OZNZBXVVWRAIRB-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C(C#N)(C)N
Computed Properties
- Exact Mass: 164.07497646g/mol
- Monoisotopic Mass: 164.07497646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 49.8Ų
2-amino-2-(4-fluorophenyl)propanenitrile Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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